Cas no 892759-77-2 (3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 892759-77-2
• MF: C₂₅H₃₀FN₃O₃S
• MW: 471.587408542633
• CID: 5423395
• Update Time: 2025-05-19

3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoroquinolin-4-one
• 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H30FN3O3S/c1-3-5-11-29-18-24(33(31,32)19-9-7-6-8-10-19)25(30)20-16-21(26)23(17-22(20)29)28-14-12-27(4-2)13-15-28/h6-10,16-18H,3-5,11-15H2,1-2H3
• InChI Key： XHVUKMQIEFFDFC-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C(F)C(N3CCN(CC)CC3)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one

Introduction to 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one (CAS No. 892759-77-2)

The compound 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one, identified by its CAS number 892759-77-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the quinoline scaffold, a class of heterocyclic compounds renowned for their broad spectrum of biological activities. The structural features of this compound, including the presence of a benzenesulfonyl group, a fluoro substituent, and an ethylpiperazine moiety, contribute to its unique pharmacological profile. Recent research has highlighted the potential of such derivatives in addressing various therapeutic challenges.

Quinoline derivatives have long been recognized for their antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine atoms into the quinoline core often enhances metabolic stability and binding affinity to biological targets. In the case of 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one, the benzenesulfonyl group serves as a critical pharmacophore, influencing both solubility and interactions with biological receptors. This compound has been extensively studied for its potential in modulating neurotransmitter systems, particularly through its interaction with serotonin and dopamine receptors.

The ethylpiperazine component in the molecular structure is known to enhance binding affinity and selectivity for certain receptor targets. This moiety is frequently incorporated into drug candidates to improve pharmacokinetic properties such as blood-brain barrier penetration. Preclinical studies have demonstrated that derivatives containing piperazine rings exhibit promising effects in models of central nervous system disorders. The specific arrangement of atoms in 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one suggests potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity for complex molecules like this one. Molecular docking studies have shown that this compound interacts favorably with serotonin reuptake transporters (SERTs) and dopamine D2 receptors. The presence of the fluoro substituent at the 6-position appears to modulate electronic properties, enhancing receptor binding without significant off-target effects. These findings align with emerging trends in drug design, where targeted modifications at specific positions within the molecular framework yield improved therapeutic outcomes.

The synthesis of 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include Suzuki-Miyaura cross-coupling reactions for introducing the aryl groups and nucleophilic substitution for incorporating the piperazine moiety. The use of fluorinated precursors is crucial for achieving the desired fluorine substitution pattern. Advances in green chemistry have also influenced synthetic methodologies, promoting solvent-free reactions and catalytic systems that minimize environmental impact.

Evaluation of pharmacokinetic properties is essential before advancing a candidate into clinical trials. In vitro studies have indicated that this compound exhibits moderate solubility in water and rapid absorption following oral administration. Preliminary toxicology assessments suggest low acute toxicity at therapeutic doses, although further studies are needed to evaluate long-term safety profiles. The metabolic stability of 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-1,4-dihydroquinolin-4-one has been examined using liver microsomes, revealing a half-life consistent with once-daily dosing regimens.

The therapeutic potential of this compound has prompted interest from academic researchers and pharmaceutical companies alike. Collaborative efforts between experimentalists and computational modelers are accelerating the discovery process by integrating experimental data with predictive modeling techniques. Early-phase clinical trials are underway to assess efficacy in patients with mood disorders and cognitive impairments. Positive results from these trials could pave the way for broader adoption of quinoline derivatives as next-generation therapeutics.

Future directions for research on 3-(benzenesulfonyl)-1-butyl-7-(4-ethylpiperazin--1 -yl)-6-fluoro--1 , 4 -dihydroquinolin-- 4 -one include exploring analogs with modified substitution patterns to optimize pharmacological properties further. Combination therapies involving this compound with other bioactive molecules may also be investigated to enhance therapeutic effects while minimizing side effects. The growing body of evidence supporting the utility of quinoline derivatives underscores their importance as scaffolds for innovative drug development.